![molecular formula C8H6N2O2 B3219360 6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde CAS No. 1190318-18-3](/img/structure/B3219360.png)
6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde
Overview
Description
6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a versatile building block in organic synthesis and has been used in the development of various drugs and bioactive molecules.
Mechanism of Action
The mechanism of action of 6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde is not fully understood. However, studies have suggested that this compound may act as a DNA intercalator, binding to the DNA molecule and interfering with its replication and transcription. In addition, 6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde may also inhibit the activity of certain enzymes, including topoisomerases and kinases.
Biochemical and Physiological Effects:
Studies have shown that 6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde exhibits various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in vitro and in vivo. In addition, 6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde has been shown to exhibit anti-inflammatory and antiviral activities. This compound has also been shown to exhibit neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The synthesis of 6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde is relatively straightforward and can be performed on a large scale. This compound is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, the use of 6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde in biological assays may be limited by its low solubility in aqueous solutions.
Future Directions
The potential applications of 6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde are vast and varied. Future research may focus on the development of new synthetic methods for the preparation of this compound and its derivatives. In addition, further studies may be conducted to elucidate the mechanism of action of 6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde and its potential applications in various fields, including medicine, material science, and biotechnology.
Scientific Research Applications
6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde has been extensively studied for its potential applications in various fields. It has been used in the synthesis of various bioactive molecules, including antitumor agents, anti-inflammatory agents, and antiviral agents. This compound has also been used in the development of fluorescent probes for imaging applications. In addition, 6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde has been studied for its potential applications in material science, including the development of organic semiconductors and conducting polymers.
properties
IUPAC Name |
6-hydroxy-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c11-4-5-2-9-7-1-6(12)3-10-8(5)7/h1-4,9,12H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAMXUJRBJZDAMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1NC=C2C=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid](/img/structure/B3219286.png)
![4-bromo-3-chloro-1H-pyrrolo[3,2-c]pyridine](/img/structure/B3219310.png)
![3,5-dichloro-1H-pyrrolo[2,3-b]pyridine](/img/structure/B3219316.png)
![4-bromo-3-nitro-1H-pyrrolo[3,2-c]pyridine](/img/structure/B3219320.png)
![7-bromo-3-nitro-1H-pyrrolo[2,3-c]pyridine](/img/structure/B3219339.png)
![6-bromo-5-chloro-1H-pyrrolo[2,3-b]pyridine](/img/structure/B3219346.png)
![2-methyl-1H-pyrrolo[3,2-b]pyridin-6-ol](/img/structure/B3219356.png)
![7-bromo-3-iodo-1H-pyrrolo[2,3-c]pyridine](/img/structure/B3219368.png)
![2h-Pyrrolo[2,3-b]pyridin-2-one,5-chloro-4-fluoro-1,3-dihydro-](/img/structure/B3219369.png)
![3-iodo-1H-pyrrolo[3,2-b]pyridin-6-amine](/img/structure/B3219376.png)
![7-chloro-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde](/img/structure/B3219381.png)
![3-nitro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile](/img/structure/B3219386.png)